2-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C21H24N2O5/c1-14(28-17-4-5-18-19(11-17)27-13-26-18)21(24)23-20(15-6-9-25-10-7-15)16-3-2-8-22-12-16/h2-5,8,11-12,14-15,20H,6-7,9-10,13H2,1H3,(H,23,24)
• InChI Key: YMXXQQXFJKMOCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(C1CCOCC1)C2=CN=CC=C2)OC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodology Development
Studies have developed efficient synthetic methodologies for similar compounds, which could be relevant for synthesizing 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide. For example, Dou et al. (2013) described a mild and efficient synthesis of N-substituted-3-aryl-3-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)propanamides via a four-component reaction, highlighting accessible starting materials and environmentally friendly conditions (Guolan Dou, Deming Wang, Xiaoxing Zhong, D. Shi, 2013).

Heterocyclic Compound Synthesis
Research into the synthesis of functionalized heterocyclic compounds, such as 4H-Pyrano(3,2-c)pyridines, has been explored, which could inform methodologies for creating derivatives of the target compound for potential biological activity. Mekheimer et al. (1997) reported on the synthesis of these compounds, offering insights into the chemical reactivity and potential applications in drug development (R. Mekheimer, N. Mohamed, K. Sadek, 1997).

Chemical Reactivity and Applications
The chemical reactivity of structurally related compounds has been extensively studied, providing a foundation for the synthesis and application of novel derivatives. For instance, Stanovnik et al. (1993) investigated the reaction of methyl 2-Benzoylamino-3-dimethylaminopropenoate with heterocyclic hydroxy compounds to synthesize fused Pyranoazines, demonstrating the versatility of these chemical frameworks in generating diverse molecular structures (B. Stanovnik, M. Kmetič, Branko Stanovnic, M. Tiŝler, T. Kappe, 1993).

Advanced Material Synthesis
The synthesis and study of advanced materials based on heterocyclic compounds and their derivatives could be another potential area of application. For example, the development of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating specific moieties for various applications in materials science or as bioactive molecules (A. Farag, K. Dawood, H. Abdel‐Aziz, N. Hamdy, I. Fakhr, 2011).